BENGHE Foundational & Exploratory

Check Availability & Pricing

Cadmium Acetate Dihydrate: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cadmium acetate
CAS No.: 543-90-8
Cat. No.: B1200064
Get Quote
. J

CAS Number: 5743-04-4

This technical guide provides an in-depth overview of cadmium acetate dihydrate, a
compound utilized in various research and development applications. It is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
physicochemical properties, synthesis, experimental protocols, and toxicological profile, with a
focus on its impact on cellular signaling pathways.

Physicochemical Properties

Cadmium acetate dihydrate is a white crystalline solid that is soluble in water.[1][2] It is the
dihydrated form of cadmium acetate and is more commonly used in laboratory settings due to
its stability.[1] Key quantitative data for both the anhydrous and dihydrate forms are
summarized in the table below for easy comparison.
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Property

Cadmium Acetate
(Anhydrous)

Cadmium Acetate
Dihydrate

Chemical Formula

Cd(CH3COO0):

Cd(CH3COO0)2-2Hz0

Molar Mass 230.50 g/mol [1] 266.53 g/mol [1]
Appearance Colorless crystals[1] White crystals[1]
Density 2.341 g/cm3[1] 2.01 g/cm3[1]

Melting Point 255 °C (decomposes)|[1] 130 °C (decomposes)[1]
Solubility in Water Soluble[1] Very soluble[1]

pH (50 g/L in H20 at 20 °C) ~7 Not specified

Bulk Density Not specified 950 kg/m 3

Synthesis and Formulation

Cadmium acetate dihydrate can be synthesized through the reaction of cadmium oxide with

acetic acid.[3][4] The resulting solution is then concentrated and cooled to facilitate the

formation of crystals.[4] An alternative method involves treating cadmium nitrate with acetic

anhydride.[3][5] Commercially, it is typically available in technical or reagent grades with a

purity of 299.0%.[5]

Applications in Research and Development

Cadmium acetate dihydrate serves as a crucial precursor and reagent in various scientific

applications:

o Nanoparticle Synthesis: It is a key starting material for the synthesis of cadmium-based

nanoparticles, such as cadmium sulfide (CdS) and cadmium selenide (CdSe) quantum dots.

[6][7][8] These nanoparticles have applications in bioimaging, biosensing, and drug delivery

due to their unique optical and electronic properties.[7][8]

» Toxicology Studies: As a soluble source of cadmium ions (Cd?*), it is frequently used in

toxicology research to investigate the effects of cadmium on biological systems.[1][6]
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o Catalysis: The compound can act as a catalyst in certain organic reactions.[9]

» Electronics and Materials Science: It is used in the production of thin-film solar cells and
other semiconductor materials.[6]

Experimental Protocols

Detailed methodologies are essential for reproducible experimental outcomes. Below are
protocols for the preparation of a stock solution and the synthesis of nanocrystalline thin films.

Preparation of a 1 M Cadmium Acetate Dihydrate Stock
Solution

This protocol outlines the preparation of 100 mL of a 1 M stock solution, which is often required
for toxicology studies and nanopatrticle synthesis.[1]

Materials:

o Cadmium acetate dihydrate (CAS: 5743-04-4)[1]
o High-purity, sterile deionized water[1]

o Calibrated analytical balance

e 100 mL Class A volumetric flask

o Beaker

o Magnetic stirrer and stir bar

Procedure:

» Weighing: Accurately weigh 26.65 g of cadmium acetate dihydrate using a calibrated
analytical balance.[1]

 Dissolving: Transfer the weighed solid into a beaker containing a magnetic stir bar and add
approximately 80 mL of deionized water. Stir the mixture until the solid is completely
dissolved.[1]
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» Transfer and Dilution: Carefully transfer the solution to a 100 mL volumetric flask. Rinse the
beaker with a small amount of deionized water and add the rinsing to the volumetric flask to
ensure a complete transfer of the solute.[1]

e Final Volume Adjustment: Add deionized water to the volumetric flask until the bottom of the
meniscus reaches the 100 mL calibration mark.[1]

e Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.[1]
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Experimental Workflow: Stock Solution Preparation
1. Weigh 26.65 g of
Cadmium Acetate Dihydrate
2. Dissolve in ~80 mL
of Deionized Water
3. Transfer to 100 mL
Volumetric Flask

4. Adjust Volume to
100 mL Mark

5. Cap and Invert
to Homogenize
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Experimental Workflow: CdSe Thin Film Synthesis

Cadmium Acetate + Ammonia)

'

2. Add Sodium Selenosulphite
to form Reaction Mixture

'

3. Immerse Substrates for
50-60h at Room Temperature

[1. Prepare Cadmium Complex
(

4. Wash and Dry
the Deposited Thin Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Cadmium Acetate Dihydrate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200064/docs#cadmium-acetate-dihydrate-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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